Cas no 52382-35-1 (5-phenoxypyrimidin-4-amine)

5-phenoxypyrimidin-4-amine structure
5-phenoxypyrimidin-4-amine structure
Product Name:5-phenoxypyrimidin-4-amine
CAS No:52382-35-1
MF:C10H10ClN3O
MW:223.658900737762
CID:936800
PubChem ID:21557074
Update Time:2025-04-19

5-phenoxypyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • 5-phenoxypyrimidin-4-amine
    • 5-phenoxypyrimidin-4-amine,hydrochloride
    • SCHEMBL11790082
    • 4-amino-5-phenoxy pyrimidine hydrochloride
    • NSC 301162
    • NSC301162
    • 52382-35-1
    • 5-Phenoxypyrimidin-4-amine--hydrogen chloride (1/1)
    • DTXSID90615844
    • NSC-301162
    • GFFCOFCTSAQESZ-UHFFFAOYSA-N
    • DS-005761
    • Inchi: 1S/C10H9N3O.ClH/c11-10-9(6-12-7-13-10)14-8-4-2-1-3-5-8;/h1-7H,(H2,11,12,13);1H
    • InChI Key: GFFCOFCTSAQESZ-UHFFFAOYSA-N
    • SMILES: Cl.O(C1=CN=CN=C1N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 187.07467
  • Monoisotopic Mass: 223.0512396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61Ų

Experimental Properties

  • PSA: 61.03
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